6-(2,4-Dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylic acid

• Molecular Formula: C13H7Cl2N3O3
• Molecular Weight: 324.12 g/mol
• IUPAC Name: 6-(2,4-dichlorophenyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C13H7Cl2N3O3/c14-6-1-2-7(8(15)3-6)10-5-18-11(12(19)16-10)4-9(17-18)13(20)21/h1-5H,(H,16,19)(H,20,21)
• InChI Key: CJPAINNBSUOSMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CN3C(=CC(=N3)C(=O)O)C(=O)N2

Description

6-(2,4-Dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H7Cl2N3O3 and its molecular weight is 324.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

500 mg (1.42 mmol) of ethyl 6-(2,4-dichlorophenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxylate (Example 11A) were suspended in 60 ml of 1,2-dimethoxyethane, 1M aqueous sodium hydroxide (5.7 ml, 5.7 mmol) was added and the mixture was stirred at RT for 3 h. The reaction mixture was poured into water and acidified to pH 2 using 2M aqueous hydrochloric acid. The precipitate was filtered off and washed with water. Drying gave 430 mg (93% of theory) of the product as a solid.

Synthesis routes and methods II

Procedure details